Cas no 42807-45-4 ((2S)-(-)-2-benzylamino-3-phenylpropan-1-ol)

(2S)-(-)-2-Benzylamino-3-phenylpropan-1-ol is a chiral amino alcohol compound featuring a stereogenic center at the C2 position, which confers enantioselectivity in synthetic applications. Its molecular structure combines a benzylamino group and a phenyl substituent on a propanol backbone, making it a versatile intermediate in asymmetric synthesis and pharmaceutical chemistry. The (S)-configuration enhances its utility as a chiral auxiliary or ligand in catalytic reactions, particularly for stereocontrolled transformations. This compound exhibits potential as a building block for bioactive molecules due to its rigid aromatic groups and hydrogen-bonding capabilities. Its high purity and defined stereochemistry ensure reproducibility in research applications, including the development of enantiomerically pure drugs or fine chemicals. The compound's stability under standard conditions facilitates handling and storage.
(2S)-(-)-2-benzylamino-3-phenylpropan-1-ol structure
42807-45-4 structure
Product Name:(2S)-(-)-2-benzylamino-3-phenylpropan-1-ol
CAS No:42807-45-4
MF:C16H19NO
MW:241.328164339066
MDL:MFCD31720631
CID:2059928
PubChem ID:10514267
Update Time:2025-07-02

(2S)-(-)-2-benzylamino-3-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol
    • (2S)-2-(benzylamino)-3-phenylpropan-1-ol
    • (2S)-N-benzyl-2-amino-3-phenyl-1-propanol
    • (S)-2-(N-benzylamino)-3-phenylpropan-1-ol
    • (S)-N-benzyl-2-amino-3-phenyl-1-propanol
    • N-benzyl-L-phenylalaninol
    • (S)-2-Benzylamino-3-phenyl-1-propanol
    • LHXDBXYWIPUULZ-INIZCTEOSA-N
    • SCHEMBL1823141
    • AKOS034800949
    • MFCD31720631
    • N-benzyl-(L)-phenylalaninol
    • EN300-6617471
    • Z1779372655
    • (2S)-2-(benzylamino)-3-phenyl-propan-1-ol
    • (S)-2-Benzylamino-3-phenyl-propan-1-ol
    • 42807-45-4
    • MDL: MFCD31720631
    • Inchi: 1S/C16H19NO/c18-13-16(11-14-7-3-1-4-8-14)17-12-15-9-5-2-6-10-15/h1-10,16-18H,11-13H2/t16-/m0/s1
    • InChI Key: LHXDBXYWIPUULZ-INIZCTEOSA-N
    • SMILES: OC[C@H](CC1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.146664230g/mol
  • Monoisotopic Mass: 241.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.3Ų

(2S)-(-)-2-benzylamino-3-phenylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB506189-1 g
(S)-2-Benzylamino-3-phenyl-propan-1-ol; .
42807-45-4
1g
€119.50 2023-06-15
abcr
AB506189-5 g
(S)-2-Benzylamino-3-phenyl-propan-1-ol; .
42807-45-4
5g
€274.80 2023-06-15
abcr
AB506189-1g
(S)-2-Benzylamino-3-phenyl-propan-1-ol, 98%; .
42807-45-4 98%
1g
€119.50 2025-02-18
abcr
AB506189-5g
(S)-2-Benzylamino-3-phenyl-propan-1-ol, 98%; .
42807-45-4 98%
5g
€274.80 2025-02-18
Enamine
EN300-6617471-0.05g
(2S)-2-(benzylamino)-3-phenylpropan-1-ol
42807-45-4 90%
0.05g
$550.0 2023-07-10
1PlusChem
1P00D7SN-50mg
(S)-2-Benzylamino-3-phenyl-1-propanol
42807-45-4 90%
50mg
$565.00 2023-12-17
1PlusChem
1P00D7SN-100mg
(S)-2-Benzylamino-3-phenyl-1-propanol
42807-45-4 90%
100mg
$590.00 2023-12-17
1PlusChem
1P00D7SN-250mg
(S)-2-Benzylamino-3-phenyl-1-propanol
42807-45-4 90%
250mg
$615.00 2023-12-17
1PlusChem
1P00D7SN-500mg
(S)-2-Benzylamino-3-phenyl-1-propanol
42807-45-4 90%
500mg
$637.00 2023-12-17
1PlusChem
1P00D7SN-1g
(S)-2-Benzylamino-3-phenyl-1-propanol
42807-45-4 90%
1g
$662.00 2023-12-17

(2S)-(-)-2-benzylamino-3-phenylpropan-1-ol Related Literature

Additional information on (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol

Recent Advances in the Study of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol (CAS: 42807-45-4) in Chemical Biology and Pharmaceutical Research

In recent years, (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol (CAS: 42807-45-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its chiral center and benzylamino-phenylpropanol backbone, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential. The latest research highlights its role as a versatile intermediate in the synthesis of bioactive molecules and its emerging applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol using enantioselective catalytic methods. The researchers employed a chiral palladium catalyst to achieve high enantiomeric excess (ee > 99%), which is critical for its application in pharmaceutical formulations. The study also demonstrated the compound's utility as a building block for the synthesis of β-adrenergic receptor agonists, highlighting its potential in treating cardiovascular diseases.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. Notably, one derivative exhibited potent activity against Staphylococcus aureus (MIC = 2 µg/mL), suggesting its potential as a lead compound for developing new antibiotics. The study also provided insights into the structure-activity relationship (SAR), emphasizing the importance of the benzylamino group for antimicrobial activity.

In addition to its pharmacological applications, (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol has been explored for its role in chemical biology. A recent Nature Chemical Biology article reported its use as a molecular probe to study protein-protein interactions in neurodegenerative diseases. The compound's ability to selectively bind to amyloid-beta aggregates was leveraged to develop fluorescence-based assays for screening potential Alzheimer's disease therapeutics. This innovative approach opens new avenues for understanding the molecular mechanisms underlying neurodegeneration.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol-based therapeutics. A review article in Advanced Synthesis & Catalysis discussed the need for more sustainable and cost-effective synthetic routes to meet industrial demands. The authors highlighted recent advances in biocatalysis and flow chemistry as potential solutions to these challenges.

In conclusion, (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol (CAS: 42807-45-4) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to molecular probing, underscore its versatility and potential. Future research should focus on optimizing its synthetic pathways, expanding its therapeutic applications, and addressing scalability issues to fully realize its clinical potential.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk